113694-64-7

Pentapotassium;2-[6-[bis(carboxylatomethyl)amino]-5-[2-[2-[bis(carboxylatomethyl)amino]-5-methylphenoxy]ethoxy]-1-benzofuran-2-yl]-1,3-oxazole-5-carboxylate

In Stock

• CAS RN:
• 113694-64-7

• Formula:
• C29H22K5N3O14

• InChI:
• InChI=1S/C29H27N3O14.5K/c1-15-2-3-17(31(11-24(33)34)12-25(35)36)20(6-15)43-4-5-44-21-7-16-8-22(28-30-10-23(46-28)29(41)42)45-19(16)9-18(21)32(13-26(37)38)14-27(39)40;;;;;/h2-3,6-10H,4-5,11-14H2,1H3,(H,33,34)(H,35,36)(H,37,38)(H,39,40)(H,41,42);;;;;/q;5*+1/p-5

• InChIKey:
• HQKWBBCTCLUGSX-UHFFFAOYSA-I

• Fura-2 is a ratiometric fluorescent calcium indicator that can be used to detect calcium in cells. It is a pentacarboxylate that displays excitation maxima of 340 and 380 nm at high and low calcium concentrations, respectively, when the emission is fixed at 510 nm, enabling determination of ratiometric measurements of calcium influx in live cells.
  
  

Fura 2 pentapotassium salt, >=80%

• CAS RN:
• 113694-64-7; 3067-14-9

• Formula:
• C29H22K5N3O14

• InChI:
• InChI=1S/C29H27N3O14.5K/c1-15-2-3-17(31(11-24(33)34)12-25(35)36)20(6-15)43-4-5-44-21-7-16-8-22(28-30-10-23(46-28)29(41)42)45-19(16)9-18(21)32(13-26(37)38)14-27(39)40;;;;;/h2-3,6-10H,4-5,11-14H2,1H3,(H,33,34)(H,35,36)(H,37,38)(H,39,40)(H,41,42);;;;;/q;5*+1/p-5

• InChIKey:
• HQKWBBCTCLUGSX-UHFFFAOYSA-I

• Fura 2 pentapotassium salt, >=80% is a useful research compound. Its molecular formula is C29H22K5N3O14 and its molecular weight is 831.994. The purity is usually 95%.